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Compound of Interest

Compound Name: (3-Methoxyphenyl)acetonitrile

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. (3-Methoxyphenyl)acetonitrile, a key building block in pharmaceutical synthesis,
requires careful management throughout its lifecycle. This guide provides essential, step-by-
step procedures for its safe disposal, aligned with established safety protocols.

Hazard Profile and Safety Summary

(3-Methoxyphenyl)acetonitrile is classified as a substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation. It is also toxic if swallowed.[1] In the
event of thermal decomposition, it can release hazardous gases and vapors, including nitrogen
oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and highly toxic hydrogen
cyanide.[1][2]

Due to these hazards, it is crucial to handle this compound within a chemical fume hood while
wearing appropriate personal protective equipment (PPE), including gloves, and eye and face
protection.[1][3]

Quantitative Data Summary

A clear understanding of the physical and chemical properties of (3-
Methoxyphenyl)acetonitrile is fundamental to its safe handling and disposal.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b041291?utm_src=pdf-interest
https://www.benchchem.com/product/b041291?utm_src=pdf-body
https://www.benchchem.com/product/b041291?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA14317&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14317&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173760250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14317&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/209392
https://www.benchchem.com/product/b041291?utm_src=pdf-body
https://www.benchchem.com/product/b041291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CoHsNO [4]
Molecular Weight 147.17 g/mol [3114]
Form Liquid [3]
Boiling Point 164-165 °C at 20 mmHg [3]
Density 1.054 g/mL at 25 °C [3]
Flash Point 98 °C (208.4 °F) - closed cup [3]

Strong oxidizing agents, strong
Incompatible Materials acids, strong bases, strong [1][2]

reducing agents

Step-by-Step Disposal Protocol

The proper disposal of (3-Methoxyphenyl)acetonitrile must be conducted in accordance with
institutional and local regulations. The following is a general procedural guide.

1. Waste Collection:

» Designate a specific, clearly labeled, and chemically compatible waste container for (3-
Methoxyphenyl)acetonitrile waste.

» Do not mix this waste with incompatible materials such as strong acids, bases, oxidizing
agents, or reducing agents.[1][2]

2. Spill Management:
 In case of a spill, evacuate non-essential personnel from the area.[1]
e Ensure adequate ventilation and wear appropriate PPE.[1]

o Absorb the spill with an inert material, such as vermiculite, sand, or earth.[5][6]
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o Collect the absorbed material and any contaminated debris into a suitable, sealed container
for disposal.[5]

» Decontaminate the spill area with a suitable solvent, followed by washing with soap and
water.

3. Final Disposal:

o All waste containers must be securely sealed and properly labeled with the full chemical
name and associated hazards.

o Dispose of the waste through an approved hazardous waste disposal program.[1] Adhere to
all local, regional, and national regulations for chemical waste disposal.[2]

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of (3-
Methoxyphenyl)acetonitrile.
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Disposal workflow for (3-Methoxyphenyl)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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